Cas no 66964-58-7 (17-Desethynyl Norethindrone Diacetate)

• Product Name: 17-Desethynyl Norethindrone Diacetate
• CAS No: 66964-58-7
• MF: C₂₂H₃₀O₄
• MW: 358.471207141876
• CID: 1062247
• PubChem ID: 11013778
• Update Time: 2025-11-02

17-Desethynyl Norethindrone Diacetate Chemical and Physical Properties

Names and Identifiers

• 17-Desethynyl Norethindrone Diacetate
• [(8R,9S,10R,13S,14S,17S)-17-acetyl-13-methyl-3-oxo-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate
• 17-Hydroxy-19-nor-17
• A)-17-(Acetyloxy)-19-norpregn-4-ene-3,20-dione
• A-pregn-4-ene-3,20-dione Acetate
• UNII-2FM4UHU5ZG
• (17alpha)-17-(Acetyloxy)-19-norpregn-4-ene-3,20-dione
• DTXSID00451932
• SCHEMBL10951986
• 19-Norpregn-4-ene-3,20-dione, 17-(acetyloxy)-, (17alpha)-
• (17.ALPHA.)-17-(ACETYLOXY)-19-NORPREGN-4-ENE-3,20-DIONE
• 19-NOR-17.ALPHA.-PREGN-4-ENE-3,20-DIONE, 17-HYDROXY-, ACETATE
• 66964-58-7
• 19-Nor-17alpha-pregn-4-ene-3,20-dione, 17-hydroxy-, acetate
• Norethisterone acetate impurity E [EP]
• 19-NORPREGN-4-ENE-3,20-DIONE, 17-(ACETYLOXY)-, (17.ALPHA.)-
• NORETHISTERONE ACETATE IMPURITY E [EP IMPURITY]
• 2FM4UHU5ZG
• 19-Norpregn-4-ene-3,20-dione, 17-(acetyloxy)-, (17a)- (9CI); 19-Nor-17a-pregn-4-ene-3,20-dione, 17-hydroxy-, acetate (6CI,7CI); 3,20-Dioxo-19-nor-17a-pregn-4-en-17-yl acetate; 17-Desethynyl Norethindrone Diacetate; Norethisterone Acetate Imp. E (EP)
• 17-Hydroxy-19-nor-17alpha-pregn-4-ene-3,20-dione Acetate

• Inchi： 1S/C22H30O4/c1-13(23)22(26-14(2)24)11-9-20-19-6-4-15-12-16(25)5-7-17(15)18(19)8-10-21(20,22)3/h12,17-20H,4-11H2,1-3H3/t17-,18+,19+,20-,21-,22+/m0/s1
• InChI Key： MTSLFKWJINJVBO-REGVOWLASA-N
• SMILES： O(C(C)=O)[C@@]1(C(C)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 358.21400
• Monoisotopic Mass: 358.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 173-175°C
• Boiling Point: 490.2±45.0 °C at 760 mmHg
• Flash Point: 212.8±28.8 °C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• PSA: 60.44000
• LogP: 4.01910
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

17-Desethynyl Norethindrone Diacetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 17-Desethynyl Norethindrone Diacetate

17-Desethynyl Norethindrone Diacetate (CAS No. 66964-58-7): A Comprehensive Overview

17-Desethynyl Norethindrone Diacetate (CAS No. 66964-58-7) is a synthetic steroid derivative with significant interest in pharmaceutical research and development. This compound, often referred to as a modified form of norethindrone, has garnered attention due to its potential applications in hormone therapy and medicinal chemistry. In this article, we delve into its chemical properties, synthesis, applications, and current market trends, while addressing frequently asked questions and industry-relevant topics.

The molecular structure of 17-Desethynyl Norethindrone Diacetate features a diacetate modification, which enhances its stability and bioavailability. Researchers have explored its role as a precursor in the synthesis of other bioactive steroids, particularly in the development of progestin-based therapeutics. Its CAS number, 66964-58-7, is a critical identifier for regulatory and research purposes, ensuring accurate documentation in scientific literature.

One of the most searched questions about 17-Desethynyl Norethindrone Diacetate is its relationship to norethindrone acetate, a well-known progestin used in contraceptive formulations. While structurally similar, the desethynyl modification alters its pharmacological profile, making it a subject of ongoing study for niche applications. Recent trends in steroid research highlight its potential in targeted drug delivery systems, especially in oncology and endocrinology.

The synthesis of 17-Desethynyl Norethindrone Diacetate typically involves multi-step organic reactions, starting from readily available steroid intermediates. Chemists often employ acetylation and selective hydrogenation to achieve the desired molecular framework. Analytical techniques like HPLC and NMR spectroscopy are essential for purity assessment, ensuring compliance with pharmaceutical-grade standards.

In the pharmaceutical industry, 17-Desethynyl Norethindrone Diacetate is valued for its versatility. Beyond its role in hormone replacement therapy, it has been investigated for anti-inflammatory and immunomodulatory effects. These properties align with growing consumer interest in personalized medicine and bioidentical hormones, topics frequently searched in medical forums and AI-driven platforms.

Market dynamics for 17-Desethynyl Norethindrone Diacetate reflect broader trends in steroid APIs (Active Pharmaceutical Ingredients). With increasing demand for specialty pharmaceuticals, manufacturers are optimizing production processes to meet regulatory requirements from agencies like the FDA and EMA. Sourcing high-quality CAS 66964-58-7 is a priority for contract research organizations (CROs) engaged in preclinical studies.

Environmental and safety considerations are also critical when handling 17-Desethynyl Norethindrone Diacetate. While not classified as hazardous, proper storage conditions—such as controlled temperature and moisture levels—are recommended to maintain stability. Researchers often inquire about its solubility and degradation pathways, which are key factors in formulation development.

Emerging applications of 17-Desethynyl Norethindrone Diacetate include its use in veterinary medicine and fertility treatments. These niches align with trending searches on "steroids in animal health" and "advanced reproductive technologies." Its compatibility with biodegradable polymers for sustained-release formulations is another area of innovation, addressing the need for long-acting therapeutic options.

In conclusion, 17-Desethynyl Norethindrone Diacetate (CAS No. 66964-58-7) represents a compelling case study in steroid chemistry. Its multifaceted applications, from human therapeutics to research tools, underscore its relevance in modern science. As the pharmaceutical landscape evolves, this compound is poised to play a pivotal role in next-generation drug development, answering the demand for safer and more effective hormonal therapies.